Cas no 324036-96-6 (3-(adamantan-1-yl)-1-(E)-(2-hydroxyphenyl)methylideneaminourea)

• Product Name: 3-(adamantan-1-yl)-1-(E)-(2-hydroxyphenyl)methylideneaminourea
• CAS No: 324036-96-6
• MF: C₁₈H₂₃N₃O₂
• MW: 313.394124269485
• CID: 5902847
• PubChem ID: 135515663
• Update Time: 2025-10-19

3-(adamantan-1-yl)-1-(E)-(2-hydroxyphenyl)methylideneaminourea Chemical and Physical Properties

Names and Identifiers

• N-((3s,5s,7s)-adamantan-1-yl)-2-((E)-2-hydroxybenzylidene)hydrazine-1-carboxamide
• Hydrazinecarboxamide, 2-[(2-hydroxyphenyl)methylene]-N-tricyclo[3.3.1.13,7]dec-1-yl-
• 3-(adamantan-1-yl)-1-(E)-(2-hydroxyphenyl)methylideneaminourea
• CCG-11049
• (E)-N-((3s,5s,7s)-adamantan-1-yl)-2-(2-hydroxybenzylidene)hydrazinecarboxamide
• 1-(1-adamantyl)-3-[[(E)-(6-oxidanylidenecyclohexa-2,4-dien-1-ylidene)methyl]amino]urea
• cid_5942140
• AKOS003608104
• BIM-0023455.P001
• MLS001173373
• SCHEMBL19736402
• SMR000538941
• 3-(adamantan-1-yl)-1-[(E)-[(2-hydroxyphenyl)methylidene]amino]urea
• HMS1649E09
• 1-(1-adamantyl)-3-[[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]urea
• 1-(1-adamantyl)-3-[[(E)-(6-ketocyclohexa-2,4-dien-1-ylidene)methyl]amino]urea
• CHEMBL3196175
• 1-(1-adamantyl)-3-[(E)-(2-hydroxyphenyl)methylideneamino]urea
• BDBM58357
• 1-(1-adamantyl)-3-[[(E)-(6-oxo-1-cyclohexa-2,4-dienylidene)methyl]amino]urea
• 324036-96-6
• F0035-0442

• Inchi： 1S/C18H23N3O2/c22-16-4-2-1-3-15(16)11-19-21-17(23)20-18-8-12-5-13(9-18)7-14(6-12)10-18/h1-4,11-14,22H,5-10H2,(H2,20,21,23)
• InChI Key： YWZOQMLBHONNMH-UHFFFAOYSA-N
• SMILES： N(C(NC12CC3CC(CC(C3)C1)C2)=O)N=CC1=CC=CC=C1O

Computed Properties

• Exact Mass: 313.17902698g/mol
• Monoisotopic Mass: 313.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 73.7Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: 8.65±0.35(Predicted)

Additional information on 3-(adamantan-1-yl)-1-(E)-(2-hydroxyphenyl)methylideneaminourea

Comprehensive Overview of 3-(Adamantan-1-yl)-1-(E)-(2-Hydroxyphenyl)Methylideneaminourea (CAS No. 324036-96-6)

3-(Adamantan-1-yl)-1-(E)-(2-hydroxyphenyl)methylideneaminourea (CAS No. 324036-96-6) is a structurally unique compound that has garnered significant attention in the fields of medicinal chemistry and material science. Its molecular architecture, featuring an adamantane moiety and a hydroxyphenyl group, makes it a subject of interest for researchers exploring novel applications in drug design and functional materials. This article delves into the properties, potential uses, and current research trends surrounding this compound, while addressing common queries from scientific communities and industry professionals.

The compound's adamantane core is renowned for its stability and lipophilicity, which are critical in enhancing bioavailability and membrane permeability in pharmaceutical applications. Coupled with the hydroxyphenyl group, which offers hydrogen-bonding capabilities, this hybrid structure opens doors to targeted interactions in biological systems. Recent studies highlight its potential as a scaffold for developing enzyme inhibitors or receptor modulators, aligning with the growing demand for precision therapeutics in oncology and neurodegenerative diseases.

In material science, the rigid adamantane framework contributes to thermal stability, making 3-(adamantan-1-yl)-1-(E)-(2-hydroxyphenyl)methylideneaminourea a candidate for high-performance polymers or coatings. Researchers are investigating its incorporation into supramolecular assemblies, where its unique geometry could enable tailored mechanical or optical properties. Such innovations resonate with the surge in sustainable material development, a topic dominating academic and industrial discourse.

Synthetic accessibility remains a key focus, with optimized routes for CAS No. 324036-96-6 being shared in recent patents. Green chemistry principles, such as solvent-free reactions or catalytic methods, are increasingly applied to its production—addressing environmental concerns without compromising yield. These advancements answer frequent search queries like "eco-friendly synthesis of adamantane derivatives" or "scalable production of functionalized ureas."

Analytical characterization techniques, including NMR, HPLC, and X-ray crystallography, have been pivotal in confirming the compound's purity and stereochemistry. Such data is crucial for reproducibility, a recurring theme in peer-reviewed literature and online forums where researchers seek "validation methods for complex organic molecules." The E-configuration of the methylideneamino group, verified through crystallographic studies, underscores the importance of structural precision in functionality.

Emerging applications in photodynamic therapy (PDT) and molecular imaging are also being explored. The compound's potential to act as a photosensitizer or fluorescence probe stems from its conjugated system, which can be fine-tuned for specific wavelengths. This aligns with trending searches on "next-generation imaging agents" and "non-invasive diagnostic tools," reflecting the intersection of chemistry and biomedical engineering.

Regulatory and safety profiles of 3-(adamantan-1-yl)-1-(E)-(2-hydroxyphenyl)methylideneaminourea are under continuous evaluation, with preliminary data suggesting favorable toxicological thresholds. This aspect addresses frequently asked questions about "biocompatibility of adamantane-based compounds" and "industrial handling guidelines," ensuring compliance with global standards.

In summary, CAS No. 324036-96-6 represents a versatile building block with multidisciplinary relevance. Its ongoing study exemplifies how traditional organic chemistry adapts to modern challenges—from personalized medicine to smart materials—while catering to the informational needs of scientists through SEO-optimized content. Future research may unlock further utilities, solidifying its role in innovation-driven industries.